Cas no 2098115-94-5 ((6-(Piperidin-4-yl)-6-azaspiro[3.4]octan-8-yl)methanol)

• Product Name: (6-(Piperidin-4-yl)-6-azaspiro[3.4]octan-8-yl)methanol
• CAS No: 2098115-94-5
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 5044752
• Update Time: 2025-06-27

(6-(Piperidin-4-yl)-6-azaspiro[3.4]octan-8-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-(piperidin-4-yl)-6-azaspiro[3.4]octan-8-yl)methanol
• (6-piperidin-4-yl-6-azaspiro[3.4]octan-8-yl)methanol
• (6-(Piperidin-4-yl)-6-azaspiro[3.4]octan-8-yl)methanol

• Inchi： 1S/C13H24N2O/c16-9-11-8-15(10-13(11)4-1-5-13)12-2-6-14-7-3-12/h11-12,14,16H,1-10H2
• InChI Key： ZNUGAHIUKRSKPW-UHFFFAOYSA-N
• SMILES： OCC1CN(C2CCNCC2)CC21CCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 0.9
• Topological Polar Surface Area: 35.5

Additional information on (6-(Piperidin-4-yl)-6-azaspiro[3.4]octan-8-yl)methanol

Introduction to (6-(Piperidin-4-yl-6-azaspiro[3.4]octan-8-yl)methanol) and Its Significance in Modern Chemical Research

(6-(Piperidin-4-yl)-6-azaspiro[3.4]octan-8-yl)methanol, CAS No. 2098115-94-5) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Its unique structural framework, combining a piperidine ring with an azaspiro[3.4]octane core, makes it a promising candidate for various applications, particularly in the development of novel bioactive molecules. This article delves into the compound's structure, properties, and the latest research findings that highlight its potential in medicinal chemistry and drug discovery.

The molecular structure of (6-(Piperidin-4-yl)-6-azaspiro[3.4]octan-8-yl)methanol features a spirocyclic arrangement, which contributes to its rigidity and stability. The presence of the piperidine moiety enhances its solubility in both polar and non-polar solvents, making it versatile for various chemical reactions and biological assays. This characteristic is particularly advantageous in drug design, where solubility is a critical factor for bioavailability.

In recent years, spirocyclic compounds have garnered significant attention due to their unique pharmacological properties. The spiro[3.4]octane scaffold, as seen in (6-(Piperidin-4-yl)-6-azaspiro[3.4]octan-8-yl)methanol, has been shown to exhibit favorable interactions with biological targets, including enzymes and receptors. This has led to its exploration in the development of treatments for a range of diseases, from neurological disorders to infectious diseases.

One of the most compelling aspects of (6-(Piperidin-4-yl)-6-azaspiro[3.4]octan-8-yl)methanol is its potential as a building block for more complex molecules. Researchers have utilized this compound to synthesize derivatives with enhanced bioactivity and selectivity. For instance, modifications to the piperidine ring have led to the development of compounds with improved binding affinity to specific therapeutic targets.

The azaspiro moiety in (6-(Piperidin-4-yl)-6-azaspiro[3.4]octan-8-yl)methanol also contributes to its pharmacological profile. Azaspiro compounds are known for their ability to modulate biological pathways by interacting with proteins and nucleic acids. This has opened up new avenues for research into diseases such as cancer, where precise targeting is essential for effective treatment.

Recent studies have demonstrated the potential of (6-(Piperidin-4-yl)-6-azaspiro[3.4]octan-8-yl)methanol in preclinical models. These studies have shown that derivatives of this compound can inhibit the activity of key enzymes involved in disease progression. For example, researchers have reported promising results in the use of such derivatives for the treatment of inflammation and pain disorders.

The synthesis of (6-(Piperidin-4-yl)-6-azaspiro[3.4]octan-8-yl)methanol

In conclusion, (6-(Piperidin-4-yl)-6-azaspiro[3.4]octan-8-ylmethanol